Cas no 1274493-24-1 (N-(1-Carbamothioylcyclopentyl)benzamide)

• Product Name: N-(1-Carbamothioylcyclopentyl)benzamide
• CAS No: 1274493-24-1
• MF: C₁₃H₁₆N₂OS
• MW: 248.343941688538
• CID: 4776656
• Update Time: 2026-02-26

N-(1-Carbamothioylcyclopentyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-carbamothioylcyclopentyl)benzamide
• NE39772
• N-(1-Carbamothioylcyclopentyl)benzamide

• Inchi： 1S/C13H16N2OS/c14-12(17)13(8-4-5-9-13)15-11(16)10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2,(H2,14,17)(H,15,16)
• InChI Key： PGWLZBRWEMQHQE-UHFFFAOYSA-N
• SMILES： S=C(C1(CCCC1)NC(C1C=CC=CC=1)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 1.8
• Topological Polar Surface Area: 87.2

Experimental Properties

• Density: 1.2±0.1 g/cm3

N-(1-Carbamothioylcyclopentyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(1-Carbamothioylcyclopentyl)benzamide

Professional Introduction to N-(1-Carbamothioylcyclopentyl)benzamide (CAS No. 1274493-24-1)

N-(1-Carbamothioylcyclopentyl)benzamide, a compound with the chemical identifier CAS No. 1274493-24-1, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit remarkable potential in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction. The structural framework of N-(1-Carbamothioylcyclopentyl)benzamide incorporates a unique combination of functional groups, including a benzamide moiety and a carbamothioyl substituent, which contribute to its distinctive chemical and pharmacological properties.

The benzamide group is well-documented for its role in drug design, often serving as a pharmacophore in various therapeutic agents. Its ability to interact with biological targets such as proteases and transcription factors makes it a valuable component in the development of novel therapeutic strategies. In contrast, the carbamothioyl moiety introduces a sulfur-rich structure that can enhance binding affinity and selectivity, making N-(1-Carbamothioylcyclopentyl)benzamide particularly interesting for further investigation.

Recent studies have highlighted the importance of sulfonamide derivatives in medicinal chemistry due to their broad spectrum of biological activities. The incorporation of a sulfur atom into the molecular structure can lead to enhanced metabolic stability and improved pharmacokinetic profiles. This has prompted researchers to explore derivatives like N-(1-Carbamothioylcyclopentyl)benzamide as potential candidates for treating various diseases, including inflammatory disorders and cancer.

In the realm of oncology research, N-(1-Carbamothioylcyclopentyl)benzamide has shown promise as an inhibitor of key enzymes involved in tumor proliferation and survival. For instance, preliminary studies suggest that this compound may interact with cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. By modulating CDK activity, N-(1-Carbamothioylcyclopentyl)benzamide could potentially disrupt cancer cell division and induce apoptosis, offering a novel approach to cancer therapy.

Additionally, the compound's ability to cross the blood-brain barrier has been an area of active investigation. This property is particularly relevant for developing treatments targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. The benzamide group's interaction with central nervous system receptors may provide insights into new therapeutic mechanisms that could alleviate symptoms associated with these conditions.

The synthesis of N-(1-Carbamothioylcyclopentyl)benzamide involves sophisticated organic chemistry techniques, including multi-step reactions that require precise control over reaction conditions. The introduction of the carbamothioyl group necessitates careful handling to ensure high yield and purity. Researchers have employed advanced catalytic systems and green chemistry principles to optimize synthetic pathways, reducing waste and improving efficiency.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding interactions between N-(1-Carbamothioylcyclopentyl)benzamide and its biological targets. These studies have provided valuable insights into the compound's binding affinity, specificity, and mode of action. By leveraging computational tools such as molecular dynamics simulations and quantum mechanics calculations, scientists can predict how this compound will behave within complex biological systems.

The pharmacokinetic properties of N-(1-Carbamothioylcyclopentyl)benzamide have also been extensively studied to ensure its suitability for clinical applications. Data from preclinical trials indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings are crucial for determining optimal dosing regimens and minimizing potential side effects in patients.

In conclusion, N-(1-Carbamothioylcyclopentyl)benzamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications in oncology and neurology make it an attractive candidate for further development. As research continues to uncover new therapeutic possibilities, compounds like N-(1-Carbamothioylcyclopentyl)benzamide will play a pivotal role in shaping the future of medicine.